2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H11ClN2O2S/c1-20-9-6-7-12-13(8-9)21-15(17-12)18-14(19)10-4-2-3-5-11(10)16/h2-8H,1H3,(H,17,18,19)
• InChI Key: YUIGJLUMQINGME-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as CMBB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CMBB is a member of the benzothiazole family of compounds, which have been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antibacterial properties.

Mechanism of Action

The mechanism of action of 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in tumor growth and inflammation. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of the NF-κB signaling pathway, which plays a key role in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, while having little effect on normal cells. This compound has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to inflammatory stimuli.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is its potent antitumor and anti-inflammatory activity, making it a valuable tool for scientific research. Additionally, this compound is relatively easy to synthesize and produces high yields of pure compound. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research involving 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of more potent and selective analogs of this compound, which could have even greater therapeutic potential. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide involves the reaction of 2-chloro-6-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminobenzothiazole to yield this compound. The synthesis method has been optimized to produce high yields of pure this compound, making it a valuable tool for scientific research.

Scientific Research Applications

2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis.